Cas no 1093-97-6 (b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)

• Product Name: b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• CAS No: 1093-97-6
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 117416
• PubChem ID: 688460
• Update Time: 2025-04-18

b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• Cyclohexanaminium 3-({[5-(dimethylamino)-1-naphthyl]sulfonyl}amin o)propanoate
• DANSYL-BETA-ALANINE CYCLOHEXYLAMMONIUM SALT
• b-Alanine,N-[[5-(dimethylamino)-1-naphthyl]sulfonyl]- (7CI,8CI)
• Dansyl-b-alanine
• N-Dansyl-b-alanine
• dansyl-B-alanine cyclohexylammonium
• DANSYL-BETA-ALANINE CYCLOHEXYLAMMONIUM
• dansyl-β-alanine cyclohexylammonium salt
• DTXSID501236582
• 3-((5-(dimethylamino)naphthalene)-1-sulfonamido)propanoic acid
• SCHEMBL23454427
• 3-(5-(dimethylamino)naphthalene-1-sulfonamido)propanoic acid
• dansyl beta alanin
• XSQICNCOMHYTCX-UHFFFAOYSA-N
• N-[[5-(Dimethylamino)-1-naphthalenyl]sulfonyl]-beta-alanine
• 1093-97-6
• 3-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]propanoic acid

• Inchi： 1S/C15H18N2O4S/c1-17(2)13-7-3-6-12-11(13)5-4-8-14(12)22(20,21)16-10-9-15(18)19/h3-8,16H,9-10H2,1-2H3,(H,18,19)
• InChI Key： XSQICNCOMHYTCX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 421.20373
• Monoisotopic Mass: 322.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.1A^2

Experimental Properties

• PSA: 117.18
• LogP: 5.10860

b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives